Dihydrogen triphosphate

• IUPAC Name: [[hydroxy(oxido)phosphoryl]oxy-oxidophosphoryl] hydrogen phosphate
• InChI: InChI=1S/H5O10P3/c1-11(2,3)9-13(7,8)10-12(4,5)6/h(H,7,8)(H2,1,2,3)(H2,4,5,6)/p-3
• InChI Key: UNXRWKVEANCORM-UHFFFAOYSA-K
• Canonical SMILES: OP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-]
• Molecular Formula: H2O10P3-3
• Molecular Weight: 254.93 g/mol

Description

Triphosphate(3-) is a trivalent inorganic anion obtained by removal of three protons from triphosphoric acid. It is a conjugate base of a triphosphate(2-). It is a conjugate acid of a triphosphate(4-).

Scientific Research Applications

Fluorescent Sensing Technologies

The development of H2PO4− fluorescent sensors is a critical area, particularly for their applications in chemical and biological processes. Innovative approaches in this field have led to the creation of sensors capable of operating in both organic and aqueous solutions. These sensors are categorized into intensity-based "turn-off" and "turn-on" fluorescent sensors, alongside ratiometric fluorescent sensors that utilize dual emission outputs. Such advancements promise enhanced detection capabilities for H2PO4−, pivotal for supramolecular chemistry and life sciences (Zhang et al., 2014).

Material Sciences and Catalysis

In material sciences, compounds like manganese(III) dihydrogen triphosphate dihydrate exhibit notable characteristics, including distinct thermal behaviors and spectroscopic features, which are essential for understanding their chemical properties and potential applications in catalysis and material synthesis (Aranda et al., 1991).

High-Power Laser Applications

Deuterated potassium dihydrogen phosphate (DKDP) plays a vital role in high-power laser systems, especially for third harmonic generation (frequency tripling). Its anisotropic crystal structure and transparency across visible and infrared spectra make DKDP an ideal subject for advanced studies using ellipsometry techniques (Synowicki et al., 2004).

Biochemical Pathways

The biochemical synthesis of folic acid involves intermediates like dihydroneopterin triphosphate, crucial for the biosynthesis pathway. Enzymes such as dihydroneopterin triphosphate pyrophosphohydrolase, which catalyzes the conversion to dihydroneopterin monophosphate, are fundamental in understanding folate biosynthesis and its implications in medical and biochemical research (Suzuki & Brown, 1974).

Photocatalysis

Layered aluminum dihydrogen triphosphate (ALP) demonstrates significant photocatalytic activity under UV irradiation, effectively decomposing odor compounds like dimethyl sulfide (DMS). This property underscores its potential in environmental remediation and the development of advanced photocatalytic materials (Nishikawa et al., 2007).